1-(3-chlorophenyl)-4-[1-(4-ethylphenyl)-1H-1,2,3-triazole-4-carbonyl]piperazine

• IUPAC Name: [4-(3-chlorophenyl)piperazin-1-yl]-[1-(4-ethylphenyl)triazol-4-yl]methanone
• InChI: InChI=1S/C21H22ClN5O/c1-2-16-6-8-18(9-7-16)27-15-20(23-24-27)21(28)26-12-10-25(11-13-26)19-5-3-4-17(22)14-19/h3-9,14-15H,2,10-13H2,1H3
• InChI Key: ALFNQGPEFUVHJI-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)N2C=C(N=N2)C(=O)N3CCN(CC3)C4=CC(=CC=C4)Cl
• Molecular Formula: C21H22ClN5O
• Molecular Weight: 395.9 g/mol

Description

1-(3-Chlorophenyl)-4-[1-(4-ethylphenyl)-1H-1,2,3-triazole-4-carbonyl]piperazine (CEPTP) is a novel heterocyclic compound with a wide range of potential applications in the fields of chemistry, biology and medicine. CEPTP is a substituted piperazine derivative and is composed of three fused aromatic rings. It has been studied extensively for its biochemical and physiological effects, and has been found to have a number of advantages and limitations for laboratory experiments. CEPTP has been used in the synthesis of a variety of compounds, and has been studied for its potential applications in scientific research.

Mechanism of Action

1-(3-chlorophenyl)-4-[1-(4-ethylphenyl)-1H-1,2,3-triazole-4-carbonyl]piperazine has been found to interact with a variety of enzymes and receptors in the body. It has been found to inhibit the enzyme acetylcholinesterase, which is responsible for the breakdown of the neurotransmitter acetylcholine. Inhibition of this enzyme leads to an increase in the levels of acetylcholine, which can have a variety of effects on the body. 1-(3-chlorophenyl)-4-[1-(4-ethylphenyl)-1H-1,2,3-triazole-4-carbonyl]piperazine has also been found to interact with the serotonin receptor, which is involved in the regulation of mood and behavior.
Biochemical and Physiological Effects
1-(3-chlorophenyl)-4-[1-(4-ethylphenyl)-1H-1,2,3-triazole-4-carbonyl]piperazine has been found to have a variety of biochemical and physiological effects. It has been found to have an anticonvulsant effect, and has been found to reduce the frequency of seizures in laboratory animals. 1-(3-chlorophenyl)-4-[1-(4-ethylphenyl)-1H-1,2,3-triazole-4-carbonyl]piperazine has also been found to have a sedative effect, and has been found to reduce anxiety and improve sleep in laboratory animals. Additionally, 1-(3-chlorophenyl)-4-[1-(4-ethylphenyl)-1H-1,2,3-triazole-4-carbonyl]piperazine has been found to have an analgesic effect, and has been found to reduce pain in laboratory animals.

Advantages and Limitations for Lab Experiments

1-(3-chlorophenyl)-4-[1-(4-ethylphenyl)-1H-1,2,3-triazole-4-carbonyl]piperazine has a number of advantages and limitations for laboratory experiments. The major advantage of 1-(3-chlorophenyl)-4-[1-(4-ethylphenyl)-1H-1,2,3-triazole-4-carbonyl]piperazine is its low toxicity, which makes it safe for use in laboratory experiments. Additionally, 1-(3-chlorophenyl)-4-[1-(4-ethylphenyl)-1H-1,2,3-triazole-4-carbonyl]piperazine has a wide range of potential applications in scientific research, and can be used to synthesize a variety of compounds. However, 1-(3-chlorophenyl)-4-[1-(4-ethylphenyl)-1H-1,2,3-triazole-4-carbonyl]piperazine does have a few limitations. For example, it is relatively unstable, and can degrade over time, making it difficult to store. Additionally, 1-(3-chlorophenyl)-4-[1-(4-ethylphenyl)-1H-1,2,3-triazole-4-carbonyl]piperazine is not very soluble in water, which can make it difficult to use in some experiments.

Future Directions

The potential applications of 1-(3-chlorophenyl)-4-[1-(4-ethylphenyl)-1H-1,2,3-triazole-4-carbonyl]piperazine are still being explored, and there are a number of future directions for research. One potential area of research is to further explore the biochemical and physiological effects of 1-(3-chlorophenyl)-4-[1-(4-ethylphenyl)-1H-1,2,3-triazole-4-carbonyl]piperazine. Additionally, further research could be done to explore the potential applications of 1-(3-chlorophenyl)-4-[1-(4-ethylphenyl)-1H-1,2,3-triazole-4-carbonyl]piperazine in the synthesis of other compounds. Additionally, research could be done to explore the potential of 1-(3-chlorophenyl)-4-[1-(4-ethylphenyl)-1H-1,2,3-triazole-4-carbonyl]piperazine as a drug candidate for the treatment of various diseases. Finally, research could be done to explore the potential of 1-(3-chlorophenyl)-4-[1-(4-ethylphenyl)-1H-1,2,3-triazole-4-carbonyl]piperazine as a diagnostic tool for the detection of various diseases.

Synthesis Methods

1-(3-chlorophenyl)-4-[1-(4-ethylphenyl)-1H-1,2,3-triazole-4-carbonyl]piperazine can be synthesized from 4-ethylphenyl isocyanate and 3-chlorophenol in the presence of an amine catalyst. The reaction is carried out in an aqueous medium and the product is isolated by column chromatography. The reaction is shown below:
4-ethylphenyl isocyanate + 3-chlorophenol → 1-(3-chlorophenyl)-4-[1-(4-ethylphenyl)-1H-1,2,3-triazole-4-carbonyl]piperazine

Scientific Research Applications

1-(3-chlorophenyl)-4-[1-(4-ethylphenyl)-1H-1,2,3-triazole-4-carbonyl]piperazine has been studied for its potential applications in scientific research. It has been used in the synthesis of a variety of compounds, and has been found to have a number of advantages and limitations for laboratory experiments. For example, 1-(3-chlorophenyl)-4-[1-(4-ethylphenyl)-1H-1,2,3-triazole-4-carbonyl]piperazine has been used in the synthesis of 2-amino-1,3-dihydro-1,3,3-trimethyl-1H-indol-4-one, which is a potential anticonvulsant drug candidate. 1-(3-chlorophenyl)-4-[1-(4-ethylphenyl)-1H-1,2,3-triazole-4-carbonyl]piperazine has also been used in the synthesis of 1,2,3-triazole derivatives, which have potential applications in the treatment of cancer and other diseases.